Cas no 2228286-74-4 (O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine)

• Product Name: O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine
• CAS No: 2228286-74-4
• MF: C₇H₉ClF₃N₃O
• MW: 243.614070653915
• CID: 5979079
• PubChem ID: 165630256
• Update Time: 2025-10-21

O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine
• O-{1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethyl}hydroxylamine
• 2228286-74-4
• EN300-1960314

• Inchi： 1S/C7H9ClF3N3O/c1-3(15-12)4-5(7(9,10)11)13-14(2)6(4)8/h3H,12H2,1-2H3
• InChI Key： PYVKDYAXVOFHJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)ON

Computed Properties

• Exact Mass: 243.0386241g/mol
• Monoisotopic Mass: 243.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine

Introduction to O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine (CAS No: 2228286-74-4)

O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228286-74-4, represents a pinnacle of molecular design, featuring a pyrazole core substituted with chloro, methyl, and trifluoromethyl groups, alongside an ethyl chain terminated with a hydroxylamine moiety. The unique structural configuration of this molecule imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The pyrazole scaffold is a well-documented heterocyclic system known for its versatility in drug discovery. Its five-membered ring structure, incorporating two nitrogen atoms, provides a rich framework for interactions with biological targets. In the case of O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine, the presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents enhances the molecule's reactivity and potential binding affinity to biological receptors. These features are particularly relevant in the development of novel therapeutic agents targeting intricate disease mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with high precision. The hydroxylamine group, a key functional moiety in this molecule, is known for its ability to engage in hydrogen bonding and coordinate with metal ions, which are critical for numerous enzymatic and metabolic processes. This characteristic makes O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine a valuable tool for investigating the structural and functional aspects of biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The pyrazole core serves as an excellent starting point for further derivatization, allowing chemists to explore a wide range of structural variations. For instance, modifications at the 4-position of the pyrazole ring can introduce additional functional groups that may enhance pharmacological activity. Such flexibility underscores the compound's utility in drug discovery pipelines.

In the realm of medicinal biology, O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine has been explored for its potential role in modulating inflammatory responses. The combination of electron-deficient aromatic rings and polar functional groups suggests that this molecule may interact with inflammatory mediators and signaling pathways. Preliminary studies have indicated that derivatives of pyrazole have shown promise in reducing inflammation by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The presence of chloro and trifluoromethyl groups in this compound may further enhance its inhibitory effects on these enzymes.

The trifluoromethyl group is particularly noteworthy due to its ability to increase metabolic stability and lipophilicity in drug candidates. This feature is often sought after in pharmaceutical development as it can improve oral bioavailability and target engagement. The incorporation of this group into O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine not only enhances its chemical properties but also opens up possibilities for designing more potent and selective inhibitors.

Furthermore, the hydroxylamine functionality is recognized for its role in redox biology. Hydroxylamine derivatives have been investigated for their potential to modulate oxidative stress by acting as antioxidants or prooxidants depending on cellular conditions. This dual functionality makes O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}hydroxylamine a fascinating candidate for studying redox signaling pathways, which are implicated in various diseases including neurodegenerative disorders and cancer.

The synthesis of O-{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yethylethyl}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole core efficiently. These techniques not only streamline the synthetic process but also allow for greater scalability, which is essential for industrial applications.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, computational studies such as density functional theory (DFT) calculations are utilized to predict electronic properties and optimize molecular interactions.

In vitro studies have begun to unravel the pharmacological profile of O-{1-*5-chloro-* 1-*methyl-* 3-* (*trifluoromethyl*)-* 1H-*pyrazol-* *4-yethylethyl)hydroxylamine*. Initial assays have demonstrated moderate activity against certain enzymatic targets, suggesting potential therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and identify any off-target effects. Collaborative efforts between synthetic chemists and biologists are crucial in this regard to ensure comprehensive understanding and application.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties through structural modifications. By leveraging modern drug design strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD), scientists aim to enhance the efficacy and selectivity of O-{ 5-*chloro-* * 7-*methyl-* * (*trifluoromethylation*) - * *pyrazol - * *pyridine) hydroxymethylation*. These approaches will likely lead to novel derivatives with improved therapeutic profiles.

In conclusion, O-{ 5-*chloro-* (*methylene*) - * *pyridine) hydroxylation* amine (CAS No: 2228286*--*74*--*4) stands out as a versatile molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing complex diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.